Cas no 5042-33-1 (Sodium 4-Amino-3-nitrobenzenesulfonate)

• Product Name: Sodium 4-Amino-3-nitrobenzenesulfonate
• CAS No: 5042-33-1
• MF: C₆H₅N₂NaO₅S
• MW: 240.169070959091
• MDL: MFCD00070599
• CID: 93980
• PubChem ID: 87573722
• Update Time: 2025-06-10

Sodium 4-Amino-3-nitrobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• sodium 3-nitrosulphanilate
• Sodium 2-Nitroaniline-4-sulfonate
• 2-NITROANILINE-4-SULFONIC ACID SODIUM SALT
• sodium,4-amino-3-nitrobenzenesulfonate
• 4-Amino-3-nitrobenzenesulfonic Acid Sodium Salt
• 4-amino-3-nitro-benzenesulfonic aci monosodium salt
• Sodium 4-Amino-3-nitrobenzenesulfonate
• 2-Nitroaniline-4-sulfonic acid,sodium salt
• FTC1Q568ZT
• Benzenesulfonic acid, 4-amino-3-nitro-, monosodium salt
• Benzenesulfonic acid, 4-amino-3-nitro-, sodium salt (1:1)
• 2-Nitroaniline-4-sulfonic acid, sodium salt
• Sodium2-Nitroaniline-4-sulfo
• DTXSID2063686
• sodium;4-amino-3-nitrobenzenesulfonate
• sodium 4-amino-3-nitrobenzene-1-sulfonate
• NS00032060
• o-nitroaniline-p-sulfonic acid sodium salt
• 5042-33-1
• Sodium4-Amino-3-nitrobenzenesulfonate
• AS-63633
• AKOS025295389
• SCHEMBL1366871
• FT-0635520
• N0371
• CS-0453132
• D95322
• SXTOGAIYFMTUAD-UHFFFAOYSA-M
• UNII-FTC1Q568ZT
• EINECS 225-735-6
• MFCD00070599
• Q27278191
• A828117

• MDL： MFCD00070599
• Inchi： 1S/C6H6N2O5S.Na/c7-5-2-1-4(14(11,12)13)3-6(5)8(9)10;/h1-3H,7H2,(H,11,12,13);/q;+1/p-1
• InChI Key： SXTOGAIYFMTUAD-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])N)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 239.98200
• Monoisotopic Mass: 239.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 137

Experimental Properties

• Color/Form: Yellowish brown crystals
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 137.42000
• LogP: 2.26630
• Solubility: Uncertain

Sodium 4-Amino-3-nitrobenzenesulfonate Security Information

• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Sodium 4-Amino-3-nitrobenzenesulfonate

Introduction to Sodium 4-Amino-3-nitrobenzenesulfonate (CAS No. 5042-33-1)

Sodium 4-Amino-3-nitrobenzenesulfonate (CAS No. 5042-33-1) is a specialized chemical compound that has garnered significant attention in the field of pharmaceuticals and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it invaluable in various applications. The presence of both amino and nitro functional groups, along with a sulfonate moiety, contributes to its reactivity and utility in synthetic chemistry and industrial processes.

The synthesis of Sodium 4-Amino-3-nitrobenzenesulfonate involves a series of carefully controlled chemical reactions that highlight the compound's complexity. The process typically begins with the nitration of benzenesulfonic acid, followed by selective reduction and sulfonation to introduce the amino group at the desired position. This multi-step synthesis underscores the compound's significance in organic chemistry and its role as a building block for more complex molecules.

In recent years, research has focused on the applications of Sodium 4-Amino-3-nitrobenzenesulfonate in pharmaceutical development. Its structural features make it a promising candidate for use in drug intermediates and active pharmaceutical ingredients (APIs). For instance, the nitro group can be reduced to an amino group, allowing for further functionalization and the creation of more complex pharmacophores. This flexibility is particularly valuable in medicinal chemistry, where precise molecular modifications can significantly impact drug efficacy and safety.

Moreover, Sodium 4-Amino-3-nitrobenzenesulfonate has shown potential in materials science applications. Its ability to form stable complexes with other molecules makes it useful in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have a wide range of applications, from gas storage and separation to catalysis and sensing. The sulfonate group, in particular, enhances the compound's solubility in water, making it suitable for aqueous-based systems and biocompatible applications.

The compound's stability under various conditions also makes it a valuable reagent in industrial processes. It can withstand high temperatures and pressures without decomposing, which is crucial for large-scale chemical reactions. Additionally, its compatibility with a wide range of solvents allows for versatile use in different reaction environments. These properties make Sodium 4-Amino-3-nitrobenzenesulfonate an attractive choice for manufacturers seeking reliable and efficient chemical solutions.

In academic research, Sodium 4-Amino-3-nitrobenzenesulfonate has been used as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its well-defined structure and reactivity allow researchers to explore various chemical transformations and understand the underlying principles governing these processes. This research not only advances our fundamental understanding of organic chemistry but also contributes to the development of innovative synthetic strategies that can be applied to other areas of chemistry.

The pharmaceutical industry has been particularly interested in the potential therapeutic applications of Sodium 4-Amino-3-nitrobenzenesulfonate. Studies have demonstrated its ability to interact with biological targets, such as enzymes and receptors, which could lead to the development of new drugs targeting various diseases. For example, derivatives of this compound have shown promise in treating inflammatory conditions by modulating inflammatory pathways. The sulfonate group's ability to enhance binding affinity further enhances its potential as a pharmacological agent.

The environmental impact of using Sodium 4-Amino-3-nitrobenzenesulfonate is also an area of growing interest. Researchers are exploring ways to minimize waste generation during its synthesis and ensure its safe disposal once it has served its purpose. By adopting green chemistry principles, such as catalytic processes and solvent recovery systems, manufacturers can reduce their environmental footprint while maintaining high-quality production standards. This approach aligns with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, Sodium 4-Amino-3-nitrobenzenesulfonate (CAS No. 5042-33-1) is a versatile compound with significant applications across multiple industries. Its unique structural features make it valuable in pharmaceuticals, materials science, and industrial processes. Ongoing research continues to uncover new uses for this compound, reinforcing its importance in modern chemistry. As scientific understanding advances, we can expect even more innovative applications to emerge from this remarkable molecule.